Cas no 2247372-59-2 (TUG-1375)

• Product name: TUG-1375
• CAS No: 2247372-59-2
• MF: C₂₂H₁₉ClN₂O₄S
• MW: 442.915263414383
• CID: 4730184
• PubChem ID: 138319694

TUG-1375 Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-(2-chlorophenyl)-3-(4-(3,5-dimethylisoxazol-4-yl)benzoyl)thiazolidine-4-carboxylic acid
• (2R,4R)-2-(2-Chlorophenyl)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoyl]-1,3-thiazolidine-4-carboxylic
• TUG-1375
• EX-A3137
• (2R,4R)-2-(2-chlorophenyl)-3-(4-(3,5-dimethylisoxazol-4-yl)benzoyl)thiazolidine-4-carboxylicacid
• BS-16092
• AC-35644
• TQR0323
• BDBM50450263
• D70087
• TUG-1375?
• C22H19ClN2O4S
• (2R,4R)-2-(2-chlorophenyl)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]carbonyl-1,3-thiazolidine-4-carboxylic acid
• HY-112813
• AKOS037648949
• 9UJ
• (2R,4R)-2-(2-chlorophenyl)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoyl]-1,3-thiazolidine-4-carboxylic acid
• 2247372-59-2
• CHEMBL4176503
• DA-68414
• XPD37259
• (2R,4R)-2-(2-chlorophenyl)-3-{[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]carbonyl}-1,3-thiazolidine-4-carboxylic acid
• CS-0065747
• MFCD32062757

• Inchi： 1S/C22H19ClN2O4S/c1-12-19(13(2)29-24-12)14-7-9-15(10-8-14)20(26)25-18(22(27)28)11-30-21(25)16-5-3-4-6-17(16)23/h3-10,18,21H,11H2,1-2H3,(H,27,28)/t18-,21+/m0/s1
• InChI Key： RZAMDGBOOPJHJQ-GHTZIAJQSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1N(C(C2C=CC(C3C(C)=NOC=3C)=CC=2)=O)[C@H](C(=O)O)CS1

Computed Properties

• Exact Mass: 442.0754060g/mol
• Monoisotopic Mass: 442.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 4.6